N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide

• IUPAC Name: N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C17H16BrClN2O2S/c1-9-6-11(18)7-10(2)15(9)20-17(24)21-16(22)13-8-12(19)4-5-14(13)23-3/h4-8H,1-3H3,(H2,20,21,22,24)
• InChI Key: AYEQFSQCPGGJNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=S)NC(=O)C2=C(C=CC(=C2)Cl)OC)C)Br
• Molecular Formula: C17H16BrClN2O2S
• Molecular Weight: 427.7 g/mol

Description

N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide is a complex organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide typically involves multiple steps. One common method includes the reaction of 4-bromo-2,6-dimethylaniline with thiophosgene to form the corresponding isothiocyanate. This intermediate is then reacted with 5-chloro-2-methoxybenzamide under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the bromine and chlorine sites.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of corresponding amines.

Substitution: Formation of methoxy derivatives.

Scientific Research Applications

N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-2,6-dimethylaniline
• 4-bromo-2,6-dimethylphenyl isocyanate
• 4-bromo-2,6-dimethylphenylboronic acid

Uniqueness

N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for specialized applications in research and industry .